1-methyl-5-pentyl-5-phenylbarbituric acid
1-methyl-5-pentyl-5-phenylbarbituric acid
Brand Name:
Vulcanchem
CAS No.:
112769-18-3
VCID:
VC0040941
InChI:
InChI=1S/C16H20N2O3/c1-3-4-8-11-16(12-9-6-5-7-10-12)13(19)17-15(21)18(2)14(16)20/h5-7,9-10H,3-4,8,11H2,1-2H3,(H,17,19,21)/t16-/m0/s1
SMILES:
CCCCCC1(C(=O)NC(=O)N(C1=O)C)C2=CC=CC=C2
Molecular Formula:
C16H20N2O3
Molecular Weight:
288.34 g/mol
1-methyl-5-pentyl-5-phenylbarbituric acid
CAS No.: 112769-18-3
Main Products
VCID: VC0040941
Molecular Formula: C16H20N2O3
Molecular Weight: 288.34 g/mol
| CAS No. | 112769-18-3 |
|---|---|
| Product Name | 1-methyl-5-pentyl-5-phenylbarbituric acid |
| Molecular Formula | C16H20N2O3 |
| Molecular Weight | 288.34 g/mol |
| IUPAC Name | (5S)-1-methyl-5-pentyl-5-phenyl-1,3-diazinane-2,4,6-trione |
| Standard InChI | InChI=1S/C16H20N2O3/c1-3-4-8-11-16(12-9-6-5-7-10-12)13(19)17-15(21)18(2)14(16)20/h5-7,9-10H,3-4,8,11H2,1-2H3,(H,17,19,21)/t16-/m0/s1 |
| Standard InChIKey | QPQAFLPWFVOKBJ-INIZCTEOSA-N |
| Isomeric SMILES | CCCCC[C@@]1(C(=O)NC(=O)N(C1=O)C)C2=CC=CC=C2 |
| SMILES | CCCCCC1(C(=O)NC(=O)N(C1=O)C)C2=CC=CC=C2 |
| Canonical SMILES | CCCCCC1(C(=O)NC(=O)N(C1=O)C)C2=CC=CC=C2 |
| Synonyms | 1-methyl-5-pentyl-5-phenylbarbituric acid 1-methyl-5-pentyl-5-phenylbarbituric acid, (R)-isomer MPPBA |
| PubChem Compound | 194982 |
| Last Modified | Nov 11 2021 |
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